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Compound of Interest

N-(2-hydroxyethyl)-2-
Compound Name:
phenylacetamide

cat. No.: B1293601

Essential Safety Protocols for Handling N-(2-
hydroxyethyl)-2-phenylacetamide

A comprehensive guide to personal protective equipment, operational procedures, and disposal
for laboratory professionals.

This document provides essential safety and logistical guidance for the handling of N-(2-
hydroxyethyl)-2-phenylacetamide (CAS Number: 6269-99-4) in a laboratory setting. The
information is targeted towards researchers, scientists, and drug development professionals to
ensure safe operational practices and mitigate potential hazards.

Disclaimer:A specific Safety Data Sheet (SDS) for N-(2-hydroxyethyl)-2-phenylacetamide is
not readily available. The following recommendations are based on the safety data for the
closely related compound, 2-Phenylacetamide (CAS: 103-81-1), and other structurally similar
chemicals. It is imperative to conduct a thorough risk assessment before handling this
compound and to consult with your institution's safety officer.

Personal Protective Equipment (PPE)

Consistent and proper use of personal protective equipment is the first line of defense against
potential exposure. The following PPE is mandatory when working with N-(2-hydroxyethyl)-2-
phenylacetamide.
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Protection Level Equipment Specifications & Rationale

Must conform to OSHA's 29
CFR 1910.133 or European
Standard EN166.[1][2]

Provides protection against

Safety glasses with side

Eye and Face Protection shields or chemical splash

oggles
9099 splashes and airborne

particles.

Nitrile or neoprene gloves are
recommended. Inspect gloves
_ _ _ for integrity before each use
Hand Protection Chemical-resistant gloves )
and practice proper glove
removal technique to avoid

skin contact.

A standard laboratory coat
) ] should be worn and kept
Skin and Body Protection Laboratory coat )
buttoned to protect against

skin contact.

If there is a risk of generating
) dust or aerosols, or if working
Not generally required under ) ]
in a poorly ventilated area, a
NIOSH/MSHA or European
Standard EN 149 approved

respirator should be used.[3]

Respiratory Protection normal laboratory use with

adequate ventilation.

Operational and Disposal Plans

A systematic approach to the handling and disposal of N-(2-hydroxyethyl)-2-
phenylacetamide is crucial for maintaining a safe laboratory environment.

Handling Protocol: A Step-by-Step Guide

» Engineering Controls: Always handle this compound in a well-ventilated area. The use of a
chemical fume hood is strongly recommended to minimize inhalation exposure.[4] Ensure
that an eyewash station and safety shower are readily accessible.[1]
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e Avoiding Contamination: Do not eat, drink, or smoke in the designated work area.[4] Wash
hands thoroughly after handling the compound, even if gloves were worn.

e Preventing Exposure: Avoid direct contact with skin and eyes.[4] Take measures to prevent
the formation of dust and aerosols.

o Storage: Keep the container tightly closed when not in use. Store in a cool, dry, and well-
ventilated place away from incompatible materials such as strong oxidizing agents.[1]

Disposal Plan

Proper disposal of chemical waste is critical to prevent environmental contamination and
ensure regulatory compliance.

o Waste Collection: Collect all waste material, including any contaminated PPE, in a
designated and clearly labeled hazardous waste container.

» Disposal Procedure: Dispose of the chemical waste through an approved waste disposal
facility.[3] Do not dispose of down the drain or in regular trash.[1]

o Container Disposal: Empty containers should be triple-rinsed (or equivalent) before being
offered for recycling or reconditioning. If not recycled, puncture the container to prevent
reuse and dispose of in a sanitary landfill, if permitted by local regulations.[4]

Experimental Protocols

Detailed experimental protocols involving N-(2-hydroxyethyl)-2-phenylacetamide will be
specific to the nature of the research. It is imperative that a comprehensive, experiment-specific
risk assessment is conducted before any work begins. This assessment should be documented
and approved by the relevant institutional safety committee.

Workflow for Safe Handling

The following diagram outlines the logical workflow for the safe handling of N-(2-
hydroxyethyl)-2-phenylacetamide, from initial receipt to final disposal.
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Caption: Workflow for the safe handling of N-(2-hydroxyethyl)-2-phenylacetamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-n-2-hydroxyethyl-2-phenylacetamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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